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Compound of Interest

Compound Name: MLS1547

Cat. No.: B15619770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial studies and development

of MLS1547, a G protein-biased agonist of the Dopamine D2 Receptor (D2R). The document

details the pharmacological profile of MLS1547, including its binding affinity and functional

activity in various in vitro assays. Furthermore, it outlines the detailed experimental protocols

utilized in its characterization and presents key signaling pathways and experimental workflows

through diagrams.

Core Compound: MLS1547
MLS1547, with the chemical name 5-Chloro-7-[[4-(2-pyridinyl)-1-piperazinyl]methyl]-8-

quinolinol, was identified through a high-throughput screening campaign of over 380,000 small

molecules.[1] It emerged as a highly efficacious agonist for D2R-mediated G protein signaling,

while notably lacking the ability to recruit β-arrestin.[1][2][3] This profile designates MLS1547
as a G protein-biased agonist, a class of molecules with significant therapeutic potential for

selectively modulating cellular signaling pathways.

Quantitative Data Summary
The following tables summarize the key quantitative data from the initial characterization of

MLS1547.
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Compoun
d

Receptor
Assay
Type

Cell Line
Paramete
r

Value
(µM)

Referenc
e

MLS1547 D2R

Radioligan

d Binding

([³H]methyl

spiperone)

- Kᵢ 1.2 [4][5]

MLS1547 D3R
Radioligan

d Binding
- Kᵢ 2.3 [6]

MLS1547 D4R
Radioligan

d Binding
- Kᵢ 0.32 [6]

Compound Assay Type Cell Line Parameter Value (µM) Reference

MLS1547

Calcium

Mobilization

(Gqi5-

coupled)

HEK293 EC₅₀ 0.37 [2][4]

Dopamine

Calcium

Mobilization

(Gqi5-

coupled)

HEK293 EC₅₀ 0.0025 [2]

MLS1547

cAMP

Inhibition

(Forskolin-

stimulated)

CHO EC₅₀ 0.26 [7]

Dopamine

cAMP

Inhibition

(Forskolin-

stimulated)

CHO EC₅₀ 0.06 [7]
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Compound Assay Type Cell Line Parameter Value (µM) Reference

MLS1547

β-arrestin

Recruitment

(DiscoveRx

PathHunter)

CHO
IC₅₀ (vs.

Dopamine)
9.9 [4][6]

MLS1547

β-arrestin

Recruitment

(BRET)

HEK293
IC₅₀ (vs.

Dopamine)
3.8 [4][6]

Dopamine

β-arrestin

Recruitment

(DiscoveRx

PathHunter)

CHO EC₅₀ 0.09 [6]

Dopamine

β-arrestin

Recruitment

(BRET)

HEK293 EC₅₀ 0.05 [6]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the biased signaling of MLS1547 at the D2 receptor and the

general workflow for its characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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